2-((1-(Pyridin-3-ylsulfonyl)azetidin-3-yl)oxy)benzo[d]thiazole
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Description
2-((1-(Pyridin-3-ylsulfonyl)azetidin-3-yl)oxy)benzo[d]thiazole is a useful research compound. Its molecular formula is C15H13N3O3S2 and its molecular weight is 347.41. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
This compound may be involved in intricate chemical synthesis processes, such as intramolecular azide to alkene cycloadditions, which can lead to the formation of various heterocyclic compounds like pyrrolo[1,4]benzodiazepines, pyrrolo[1,2,5]benzothiadiazepines, and azetidino[1,4]benzodiazepines. These processes are crucial for constructing complex molecules with potential therapeutic properties, particularly as antitumor antibiotics (Hemming, K., Chambers, C. S., Jamshaid, Faisal, & O’Gorman, P., 2014).
Biological Applications
The chemical framework of "2-((1-(Pyridin-3-ylsulfonyl)azetidin-3-yl)oxy)benzo[d]thiazole" suggests it may be used in the design and synthesis of compounds with significant biological activities. For instance, benzazole, thiazolidinone, and azetidin-2-one derivatives, which share structural similarities with the mentioned compound, have been synthesized and evaluated for their antihyperglycemic and renoprotective activities. Some of these derivatives have shown remarkable anti-diabetic potency and significant renoprotective activity, indicating the potential of such structures in therapeutic applications (Abeed, A. A. O., Youssef, M., & Hegazy, R., 2017).
Antimicrobial Activity
Compounds containing the benzothiazole moiety, similar to "this compound", have been synthesized and evaluated for their antimicrobial properties. For instance, a series of novel thiazolidin-4-ones and azetidin-2-ones derivatives incorporating the benzothiazole class have been explored for their antimicrobial efficacy against various bacterial and fungal strains, showcasing moderate to good inhibitory activity (Gilani, S., Nagarajan, K., Dixit, S. P., Taleuzzaman, M., & Khan, S., 2016).
Properties
IUPAC Name |
2-(1-pyridin-3-ylsulfonylazetidin-3-yl)oxy-1,3-benzothiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O3S2/c19-23(20,12-4-3-7-16-8-12)18-9-11(10-18)21-15-17-13-5-1-2-6-14(13)22-15/h1-8,11H,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJXZATUXDDTIGQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1S(=O)(=O)C2=CN=CC=C2)OC3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.